4-Nitrophenyl Propionyloxymethyl Carbonate

• Molecular Formula: C11H11NO7
• Molecular Weight: 269.21 g/mol
• IUPAC Name: (4-nitrophenoxy)carbonyloxymethyl propanoate
• InChI: InChI=1S/C11H11NO7/c1-2-10(13)17-7-18-11(14)19-9-5-3-8(4-6-9)12(15)16/h3-6H,2,7H2,1H3
• InChI Key: QEXRDKAXGSPPMI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCOC(=O)OC1=CC=C(C=C1)[N+](=O)[O-]

Description

4-Nitrophenyl Propionyloxymethyl Carbonate is a useful research compound. Its molecular formula is C11H11NO7 and its molecular weight is 269.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methylmorpholine (0.67 mL, 6.0 mmol) is added to a suspension of 4-nitrophenol (0.83 g, 6.0 mmol) in CH2Cl2 (10 mL) with stirring. A solution of 7c (1.27 g, 95% purity, 7.2 mmol) in CH2Cl2 (3 mL) is added during 20 min followed by stirring at 0° C. (30 min) and overnight at room temperature. After filtration the filtrate is evaporated and the residue partitioned between ice-cold Et2O (25 mL) and H2O (25 mL). The organic phase is extracted with ice-cold 0.5N NaOH (10 mL), H2O (3×15 mL), dried (MgSO4) and evaporated. The residue (1.50 g) is extracted with hexane (2×10 mL) to leave the title compound (0.98 g, 61%), mp 35°-36° C.